Cas no 1093878-32-0 (3-(4-Bromophenyl)oxetan-3-OL)

3-(4-Bromophenyl)oxetan-3-OL structure
3-(4-Bromophenyl)oxetan-3-OL structure
Product Name:3-(4-Bromophenyl)oxetan-3-OL
CAS No:1093878-32-0
MF:C9H9BrO2
MW:229.070562124252
MDL:MFCD16657878
CID:827885
PubChem ID:58382379
Update Time:2025-04-19

3-(4-Bromophenyl)oxetan-3-OL Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Bromophenyl)oxetan-3-ol
    • 3-(4-Bromophenyl)-3-oxetanol
    • KNQDDTUCGFNECR-UHFFFAOYSA-N
    • 3-Oxetanol,3-(4-bromophenyl)-
    • 3-(4-bromo-phenyl)-oxetan-3-ol
    • PB11174
    • ST24041456
    • AS-32749
    • CS-0051748
    • EN300-322987
    • AKOS016015801
    • DA-15669
    • SY098643
    • 1093878-32-0
    • SCHEMBL744149
    • MFCD16657878
    • 3-(4-Bromophenyl)oxetan-3-OL
    • MDL: MFCD16657878
    • Inchi: 1S/C9H9BrO2/c10-8-3-1-7(2-4-8)9(11)5-12-6-9/h1-4,11H,5-6H2
    • InChI Key: KNQDDTUCGFNECR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1(COC1)O

Computed Properties

  • Exact Mass: 227.97859g/mol
  • Monoisotopic Mass: 227.97859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.662

3-(4-Bromophenyl)oxetan-3-OL Pricemore >>

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